Cas no 1920201-03-1 (2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid)

2-2-(3-Bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid is a brominated heterocyclic compound featuring a pyridine-thiazole core with a carboxylic acid functional group. Its structure offers versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the 3-bromopyridinyl moiety enhances reactivity for cross-coupling reactions, while the thiazole ring contributes to potential biological activity. The carboxylic acid group allows for further derivatization, making it valuable for medicinal chemistry applications. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Its well-defined structure supports precise modifications for targeted research or industrial applications.

2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid structure

1920201-03-1 structure

Product Name:2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid

CAS No:1920201-03-1

MF:C₁₂H₁₁BrN₂O₂S

MW:327.196940660477

CID:5766139

PubChem ID:104311242

Update Time:2025-10-29

2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
- 1920201-03-1
- EN300-1588468
- 2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid
- Inchi： 1S/C12H11BrN2O2S/c1-12(2,11(16)17)8-6-18-10(15-8)9-7(13)4-3-5-14-9/h3-6H,1-2H3,(H,16,17)
- InChI Key： ZMYUVMLXWNAFLG-UHFFFAOYSA-N
- SMILES： BrC1=CC=CN=C1C1=NC(=CS1)C(C(=O)O)(C)C

Computed Properties

Exact Mass: 325.97246g/mol
Monoisotopic Mass: 325.97246g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 91.3Å²

2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1588468-0.05g	2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid	1920201-03-1	0.05g	$1140.0	2023-06-04
Enamine	EN300-1588468-0.1g	2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid	1920201-03-1	0.1g	$1195.0	2023-06-04
Enamine	EN300-1588468-0.25g	2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid	1920201-03-1	0.25g	$1249.0	2023-06-04
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Enamine	EN300-1588468-1.0g	2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid	1920201-03-1	1g	$1357.0	2023-06-04
Enamine	EN300-1588468-2.5g	2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid	1920201-03-1	2.5g	$2660.0	2023-06-04
Enamine	EN300-1588468-5.0g	2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid	1920201-03-1	5g	$3935.0	2023-06-04
Enamine	EN300-1588468-10.0g	2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid	1920201-03-1	10g	$5837.0	2023-06-04
Enamine	EN300-1588468-50mg	2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid	1920201-03-1	50mg	$1140.0	2023-09-23
Enamine	EN300-1588468-100mg	2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid	1920201-03-1	100mg	$1195.0	2023-09-23